9-(4-chlorophenyl)-1-methyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS RN: 877807-04-0
• Molecular Formula: C23H22ClN5O2
• Molecular Weight: 435.91
• IUPAC Name: 9-(4-chlorophenyl)-1-methyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H22ClN5O2/c1-15-6-3-4-7-16(15)14-29-21(30)19-20(26(2)23(29)31)25-22-27(12-5-13-28(19)22)18-10-8-17(24)9-11-18/h3-4,6-11H,5,12-14H2,1-2H3
• InChI Key: YMDLWVUOYAQXKA-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2C(=O)C3=C(N=C4N3CCCN4C5=CC=C(C=C5)Cl)N(C2=O)C
• solubility: not available

Description

Pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It is a fundamental structure in nature and is part of many larger biomolecules, including the nucleobase cytosine found in DNA and RNA.

Synthesis Analysis

Pyrimidine derivatives can be synthesized from a variety of precursors. For example, a series of dihydropyrimidine-2,4(1H,3H)-dione moieties was derived from methyl 3-amino-3-(2-chlorophenyl)propanoate precursor in a multi-step synthesis.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques and confirmed with crystallography. The structure of the compound you mentioned would likely be determined using similar methods.

Chemical Reactions Analysis

The chemical reactions involving pyrimidine derivatives can vary widely depending on the specific compound and conditions. For example, 4-chlorobenzophenone can be synthesized from benzoyl chloride and chlorobenzene.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using a variety of techniques. For example, the density, melting point, boiling point, and flash point of a compound can be determined experimentally.

Mechanism of Action

The mechanism of action of a pyrimidine derivative would depend on its specific structure and the biological system in which it is acting. Pyrimidine derivatives have been found to have anticancer activity, likely due to their structural similarity to the nucleotide base pair of DNA and RNA.

Safety and Hazards

The safety and hazards associated with a specific compound depend on its structure and properties. Material safety data sheets (MSDS) provide information on the potential hazards of a compound, including physical and chemical hazards, health hazards, and recommendations for handling, storage, and disposal.

Future Directions

The future directions in the research and development of pyrimidine derivatives are likely to be influenced by their potential therapeutic applications. For example, due to their anticancer activity, there is interest in developing more potent and efficacious anticancer drugs with a pyrimidine scaffold.